Cas no 2229396-50-1 (3-(azetidin-3-yl)-4-nitro-1H-pyrazole)

• Product Name: 3-(azetidin-3-yl)-4-nitro-1H-pyrazole
• CAS No: 2229396-50-1
• MF: C₆H₈N₄O₂
• MW: 168.1533203125
• CID: 5993682
• PubChem ID: 165627385
• Update Time: 2025-05-20

3-(azetidin-3-yl)-4-nitro-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-(azetidin-3-yl)-4-nitro-1H-pyrazole
• 2229396-50-1
• EN300-1793119

• Inchi： 1S/C6H8N4O2/c11-10(12)5-3-8-9-6(5)4-1-7-2-4/h3-4,7H,1-2H2,(H,8,9)
• InChI Key： KCRRBYWFLLZHPP-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=NNC=1C1CNC1)=O

Computed Properties

• Exact Mass: 168.06472551g/mol
• Monoisotopic Mass: 168.06472551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 86.5Ų

Additional information on 3-(azetidin-3-yl)-4-nitro-1H-pyrazole

Comprehensive Overview of 3-(azetidin-3-yl)-4-nitro-1H-pyrazole (CAS No. 2229396-50-1): Properties, Applications, and Research Insights

The compound 3-(azetidin-3-yl)-4-nitro-1H-pyrazole (CAS No. 2229396-50-1) is a specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the azetidine ring and nitro-pyrazole moiety, make it a versatile intermediate for designing novel bioactive compounds. Researchers are increasingly exploring its potential in drug discovery, particularly in targeting enzymes and receptors associated with inflammation and metabolic disorders.

One of the key reasons for the growing interest in 3-(azetidin-3-yl)-4-nitro-1H-pyrazole is its role in fragment-based drug design. The azetidine scaffold is known for its conformational rigidity, which enhances binding affinity to biological targets. Meanwhile, the 4-nitro-1H-pyrazole group offers opportunities for further derivatization, enabling the development of compounds with improved pharmacokinetic properties. This dual functionality aligns with current trends in precision medicine and small-molecule therapeutics, addressing unmet medical needs.

In the context of sustainable chemistry, 3-(azetidin-3-yl)-4-nitro-1H-pyrazole has been investigated for its potential in green synthesis routes. Recent studies highlight its compatibility with catalytic hydrogenation and microwave-assisted reactions, reducing the need for hazardous reagents. Such advancements resonate with the global push toward eco-friendly chemical processes, a topic frequently searched in academic and industrial forums.

From a structural perspective, the compound's nitro group serves as a strategic handle for click chemistry applications, facilitating rapid modular assembly of complex molecules. This property is particularly valuable in high-throughput screening and combinatorial chemistry, where efficiency and scalability are paramount. Additionally, the azetidine ring's sp³-hybridized carbon atoms contribute to improved solubility, a critical factor in drug-likeness optimization.

Ongoing research into 3-(azetidin-3-yl)-4-nitro-1H-pyrazole also explores its utility in material science. Its electron-deficient pyrazole core shows promise in designing organic semiconductors and ligands for metal-organic frameworks (MOFs). These applications align with trending searches on next-generation materials for energy storage and optoelectronic devices, further broadening the compound's relevance.

In summary, 3-(azetidin-3-yl)-4-nitro-1H-pyrazole (CAS No. 2229396-50-1) represents a multifaceted building block with applications spanning medicinal chemistry, green synthesis, and advanced materials. Its structural versatility and compatibility with modern synthetic methodologies position it as a valuable asset in addressing contemporary scientific challenges. As research progresses, this compound is likely to feature prominently in publications and patents, reflecting its expanding role in innovation-driven industries.